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Compound of Interest

Compound Name: (38-Bromobenzyl)dimethylamine

Cat. No.: B1276768

(3-Bromobenzyl)dimethylamine: A Technical
Guide for Researchers

CAS Number: 4885-18-1

This technical guide provides an in-depth overview of (3-Bromobenzyl)dimethylamine, a
versatile building block in medicinal chemistry and drug discovery. The content is tailored for
researchers, scientists, and professionals in drug development, offering comprehensive
information on its chemical properties, synthesis, supplier details, and applications.

Chemical Properties and Supplier Information

(3-Bromobenzyl)dimethylamine, also known as 3-Bromo-N,N-dimethylbenzylamine, is a
halogenated aromatic amine with the molecular formula CoH12BrN and a molecular weight of
214.1 g/mol .[1][2] It is typically a colorless to pale yellow liquid.[3] This compound serves as a
crucial intermediate in the synthesis of more complex molecules, particularly in the
development of novel therapeutics.

A variety of chemical suppliers offer (3-Bromobenzyl)dimethylamine in different purities and
guantities. The table below summarizes the offerings from several prominent suppliers.
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Supplier Purity Available Quantities
Santa Cruz Biotechnology >98% Inquire for details
Frontier Specialty Chemicals High Purity Grams to bulk
ChemicalBook 99% Kilogram scale

SuZhou TuoHuangZhe New

) 98% Inquire for details
Materials Co., LTD

CP Lab Chemicals min 95% 1 gram

Synthesis Protocol

The synthesis of (3-Bromobenzyl)dimethylamine is well-documented and can be achieved
through the reaction of 3-bromobenzyl bromide with dimethylamine.

Experimental Protocol: Synthesis of (3-Bromobenzyl)dimethylamine[1]

Materials:

3-Bromobenzyl bromide (95 g, 0.38 mol)

Dimethylamine (51.4 g, 1.14 mol)

Benzene

3N Hydrochloric acid

Aqueous potassium hydroxide

Procedure:

 |In a suitable reaction vessel, dissolve 3-bromobenzyl bromide in benzene.
e Cool the mixture to 5°C.

e Add dimethylamine to the cooled solution.
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 After the reaction is complete, acidify the mixture with 3N hydrochloric acid.
o Extract the agueous layer.

o Make the aqueous extracts alkaline with aqueous potassium hydroxide. An oil will separate
out.

« Distill the separated oil to yield (3-Bromobenzyl)dimethylamine.
Expected Yield: 65 g (80%) Boiling Point: 118°C at 20 mmHg

Below is a workflow diagram illustrating the synthesis process.
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Synthesis Workflow of (3-Bromobenzyl)dimethylamine
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Caption: Synthesis of (3-Bromobenzyl)dimethylamine.

Applications in Drug Discovery and Development
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(3-Bromobenzyl)dimethylamine is a valuable building block for the synthesis of a wide range
of biologically active molecules. Its dimethylamine group can act as a key pharmacophore, a
feature recognized for its presence in numerous FDA-approved drugs with diverse therapeutic
applications, including antimicrobial, antihistaminic, anticancer, and analgesic properties.

The primary utility of (3-Bromobenzyl)dimethylamine lies in its role as a synthetic
intermediate. The bromo-substituent on the phenyl ring provides a reactive handle for various
cross-coupling reactions, allowing for the introduction of diverse functionalities and the
construction of complex molecular scaffolds.

3.1. Intermediate for Bioactive Compounds

Research and patent literature indicate that (3-Bromobenzyl)dimethylamine is utilized in the
synthesis of novel compounds with potential therapeutic value. While specific, publicly
available, detailed experimental protocols for its direct incorporation into named drug
candidates are limited, its structural motif is found in compounds explored in various
therapeutic areas.

3.2. Protein Degrader Building Block

Notably, (3-Bromobenzyl)dimethylamine is classified by some suppliers as a "Protein
Degrader Building Block".[1] This suggests its potential use in the synthesis of Proteolysis
Targeting Chimeras (PROTACs). PROTACSs are bifunctional molecules that induce the
degradation of specific target proteins by hijacking the cell's ubiquitin-proteasome system.

The logical workflow for utilizing a building block like (3-Bromobenzyl)dimethylamine in
PROTAC development is illustrated below.
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PROTAC Development Workflow
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Caption: PROTAC Development Workflow.
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While specific signaling pathways directly modulated by (3-Bromobenzyl)dimethylamine itself
are not documented, the molecules synthesized from it are designed to interact with a variety
of biological targets. The nature of these targets and the subsequent modulation of signaling
pathways are determined by the overall structure of the final compound.

Safety and Handling

(3-Bromobenzyl)dimethylamine should be handled with care in a well-ventilated laboratory
setting. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet
(SDS) provided by the supplier.

In conclusion, (3-Bromobenzyl)dimethylamine is a valuable and versatile chemical
intermediate for researchers and scientists engaged in drug discovery and development. Its
established synthesis and commercial availability, coupled with its utility as a building block for
complex and potentially bioactive molecules, make it a significant compound in the field of
medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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